Cas no 62574-46-3 (2-Naphthalenecarboxamide, 3-amino-4-bromo-)

• Product Name: 2-Naphthalenecarboxamide, 3-amino-4-bromo-
• CAS No: 62574-46-3
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 439705
• PubChem ID: 71385093
• Update Time: 2025-04-19

2-Naphthalenecarboxamide, 3-amino-4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, 3-amino-4-bromo-
• 3-amino-4-bromonaphthalene-2-carboxamide
• 62574-46-3
• DTXSID20807336

• Inchi： 1S/C11H9BrN2O/c12-9-7-4-2-1-3-6(7)5-8(10(9)13)11(14)15/h1-5H,13H2,(H2,14,15)
• InChI Key： ZGOVDSSPSNLBFG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(N)=O)=CC2C=CC=CC=21)N

Computed Properties

• Exact Mass: 263.98987
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11